FA-Leu-Gly-Pro-Ala-OH TFA

• Molecular Formula: C25H33F3N4O9
• Molecular Weight: 590.5 g/mol
• InChI: InChI=1S/C23H32N4O7.C2HF3O2/c1-14(2)12-17(26-19(28)9-8-16-6-5-11-34-16)21(30)24-13-20(29)27-10-4-7-18(27)22(31)25-15(3)23(32)33;3-2(4,5)1(6)7/h5-6,8-9,11,14-15,17-18H,4,7,10,12-13H2,1-3H3,(H,24,30)(H,25,31)(H,26,28)(H,32,33);(H,6,7)/b9-8+;/t15-,17-,18-;/m0./s1
• InChIKey: ATJHWLGMTQCBIY-YFYLFDRVSA-N

FA-Leu-Gly-Pro-Ala-OH TFA: Colorimetric Substrate for Collagenase

FA-Leu-Gly-Pro-Ala-OH TFA, also designated FALGPA or N-[3-(2-Furyl)acryloyl]-Leu-Gly-Pro-Ala, is a synthetic chromogenic tetrapeptide substrate engineered for the continuous spectrophotometric measurement of microbial collagenase (EC 3.4.24.3) activity [1]. The compound carries an N-terminal 2-furanacryloyl (FA) chromophore that is liberated upon enzyme-catalyzed cleavage of the Leu-Gly bond, enabling direct, real-time monitoring of hydrolysis rates via absorbance detection at 324–345 nm without the need for secondary detection reagents . As a TFA salt form, this peptide exhibits enhanced aqueous solubility relative to the free base, facilitating straightforward integration into high-throughput enzyme assay workflows .

Workflow Continuous spectrophotometric collagenase assay

Selection TFA salt for aqueous buffer solubility

Use Context Enzyme activity assays, inhibitor screening

• [1] Van Wart HE, Steinbrink DR. A continuous spectrophotometric assay for Clostridium histolyticum collagenase. Anal Biochem. 1981;113(2):356-365. doi:10.1016/0003-2697(81)90089-0 View Source

FA-Leu-Gly-Pro-Ala-OH TFA: Substitution Risks vs. Other Substrates

Interchanging FA-Leu-Gly-Pro-Ala-OH TFA with other synthetic collagenase substrates, such as Pz-peptide or fluorogenic Mca-based peptides, introduces significant quantitation variability due to fundamental differences in enzyme kinetics, detection modality, and isoform specificity. While Pz-peptide (4-phenylazobenzyloxycarbonyl-Pro-Leu-Gly-Pro-D-Arg) similarly targets collagenase activity, the two substrates exhibit distinct catalytic efficiencies—with a reported conversion factor of approximately 3.9 FALGPA units per PZ unit . Furthermore, fluorogenic alternatives like Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂ require specialized fluorescence-capable instrumentation and are subject to inner-filter effects that can compromise data linearity in complex biological matrices. Additionally, collagenase isoforms I and II display divergent relative activities toward FALGPA versus Pz-peptide, meaning that substrate selection directly influences the apparent enzyme activity profile depending on the isoform composition of the collagenase preparation [1]. These quantitation discrepancies render direct cross-study comparison impossible unless the exact substrate identity and detection conditions are preserved.

Attribute

Target: FALGPA TFA

Alternatives (Pz‑peptide, Azocoll, free base)

Protease Specificity

Resistant to trypsin, thermolysin, elastase

Cross‑reactivity may generate false signals

Assay Mode

Enables real‑time continuous monitoring

Not designed for continuous kinetic readout

Form Consistency

TFA salt offers reproducible solubility

Free base may require sonication, variable solubility

• [1] Santa Cruz Biotechnology. N-[3-(2-Furyl)acryloyl]-Leu-Gly-Pro-Ala Product Description. View Source

FA-Leu-Gly-Pro-Ala-OH TFA: Quantitative Evidence & Differentiation

Selectivity Against Common Proteases

A direct activity unit conversion factor has been established between FALGPA and Pz-peptide, the most commonly employed alternative synthetic collagenase substrate. The experimentally derived relationship demonstrates that 1 PZ unit per milligram corresponds to approximately 3.9 FALGPA units per milligram . This quantitated difference is not an artifact of detection sensitivity but reflects the intrinsically higher catalytic turnover rate of collagenase toward FALGPA, as originally documented by Van Wart and Steinbrink (1981) who reported that FALGPA is hydrolyzed more rapidly than any other commonly used synthetic substrate [1].

Selectivity vs. Proteases

Head-to-head

0% cleavage by trypsin, thermolysin, elastase; comparable selectivity profile

Supports collagenase‑specific signal in complex matrices

Continuous assay at 345 nm, pH 7.5, 25°C

Evidence Dimension	Enzyme activity unit conversion
Target Compound Data	3.9 FALGPA U/mg
Comparator Or Baseline	1 PZ U/mg (Pz-peptide; 4-phenylazobenzyloxycarbonyl-Pro-Leu-Gly-Pro-D-Arg)
Quantified Difference	3.9-fold higher activity unit yield
Conditions	Collagenase activity unit standardization; PZ-units according to Wünsch

Why This Matters

Procurement of FALGPA over Pz-peptide yields a 3.9-fold higher numerical unit output for identical collagenase preparations, providing enhanced assay dynamic range and improved discrimination of low-abundance enzyme activity.

• [1] Van Wart HE, Steinbrink DR. A continuous spectrophotometric assay for Clostridium histolyticum collagenase. Anal Biochem. 1981;113(2):356-365. doi:10.1016/0003-2697(81)90089-0 View Source

Superior Hydrolysis Kinetics

In a comprehensive protease specificity analysis, FALGPA demonstrated complete resistance to hydrolysis by trypsin, thermolysin, and elastase—three of the most abundant non-collagenase proteases encountered in biological samples and crude enzyme preparations [1]. This selectivity contrasts sharply with alternative generic protease substrates (e.g., casein, gelatin, azocoll) that are promiscuously degraded by multiple protease classes, thereby confounding collagenase-specific activity determination in complex mixtures. The selective cleavage of the Leu-Gly bond by collagenase, which releases the furanacryloyl chromophore, provides an unambiguous signal that correlates exclusively with collagenase activity without interference from co-purifying proteases.

Hydrolysis Kinetics

Cross‑study comparable

Vmax = 1.8 × 10⁵ µkatal/kg

Supports sensitive detection and faster assay throughput

C. histolyticum collagenase, pH 7.5, 25°C

Evidence Dimension	Protease cross-reactivity (cleavage)
Target Compound Data	No cleavage detected (0% hydrolysis)
Comparator Or Baseline	Trypsin, thermolysin, and elastase — all three proteases: no cleavage
Quantified Difference	Qualitative binary outcome (no activity versus activity on generic substrates)
Conditions	Standard protease activity assay conditions; FALGPA as substrate

Why This Matters

For procurement decisions involving crude collagenase preparations or complex biological matrices, FALGPA's absolute selectivity ensures that measured activity reflects collagenase alone, eliminating the need for protease inhibitor cocktails or mathematical correction for off-target hydrolysis.

• [1] Van Wart HE, Steinbrink DR. A continuous spectrophotometric assay for Clostridium histolyticum collagenase. Anal Biochem. 1981;113(2):356-365. doi:10.1016/0003-2697(81)90089-0 View Source

TFA Salt Solubility Advantage

Quantitative kinetic characterization of FALGPA hydrolysis by Clostridium histolyticum collagenase established that the reaction obeys Michaelis-Menten kinetics with a Michaelis constant (Km) of 0.5 mM and Vmax of 1.8 × 10⁵ μkatal/kg [1]. This kinetic characterization, performed at 25°C and pH 7.5 in the presence of calcium ions, provides the foundational parameters for designing substrate-saturating assay conditions and for calculating precise catalytic rates. In contrast, alternative substrates such as DNP-Pro-Leu-Ala-Leu-Trp-Ala-Arg-OH exhibit a Km of 26.61 μM for MMP-1, which differs by nearly 20-fold , underscoring that substrate selection fundamentally alters the concentration regime required to achieve Vmax conditions.

TFA Salt Solubility

Head-to-head

≥ 2.5 mg/mL (5.25 mM) in DMSO; improved over free base

Supports consistent stock solution preparation

DMSO, ambient temperature

Evidence Dimension	Michaelis constant (Km) for collagenase/MMP
Target Compound Data	Km = 0.5 mM (500 μM)
Comparator Or Baseline	DNP-Pro-Leu-Ala-Leu-Trp-Ala-Arg-OH: Km = 26.61 μM for MMP-1
Quantified Difference	Approximately 18.8-fold higher Km for FALGPA
Conditions	C. histolyticum collagenase, 25°C, pH 7.5, with Ca²⁺

Why This Matters

The well-characterized Km of 0.5 mM enables precise calculation of substrate concentrations required for zero-order kinetics in endpoint assays and Vmax determination in continuous assays, a critical parameter for quality control and inter-laboratory assay standardization.

• [1] Van Wart HE, Steinbrink DR. A continuous spectrophotometric assay for Clostridium histolyticum collagenase. Anal Biochem. 1981;113(2):356-365. doi:10.1016/0003-2697(81)90089-0 View Source

Defined Kinetic Parameters (Km and kcat)

The furanacryloyl (FA) chromophore conjugated to the N-terminus of FALGPA undergoes a detectable shift in absorbance properties upon enzymatic cleavage of the Leu-Gly bond, enabling continuous spectrophotometric rate determination at 324–345 nm without the need for secondary coupling enzymes or derivatization steps . This direct detection mechanism contrasts with the Pz-peptide assay, which requires organic solvent extraction of the cleaved chromophore prior to absorbance measurement, adding processing time and introducing extraction variability [1]. Furthermore, unlike fluorogenic substrates (e.g., Mca/Dnp-based peptides) that require specialized fluorescence readers and are susceptible to inner-filter effects at high substrate concentrations, FALGPA's chromogenic readout is compatible with standard UV-Vis spectrophotometers and microplate readers [2].

Kinetic Parameters

Class‑level inference

Km = 0.5 mM (C. histolyticum collagenase)

Defined Km supports standardized enzyme comparisons

Isoform‑specific kcat varies; Pz‑peptide often in arbitrary units

Evidence Dimension	Detection modality and assay workflow
Target Compound Data	Direct continuous absorbance monitoring (324–345 nm); no extraction required
Comparator Or Baseline	Pz-peptide: requires organic solvent extraction step; Fluorogenic substrates: require fluorescence detection
Quantified Difference	Not numerically quantifiable; workflow simplification advantage
Conditions	Standard collagenase assay; continuous spectrophotometric monitoring

Why This Matters

The continuous, direct absorbance readout eliminates the labor-intensive extraction steps required for Pz-peptide assays and the specialized instrumentation needed for fluorogenic alternatives, translating to reduced hands-on time, improved intra-assay precision, and broader instrument compatibility.

• [1] VitaCyte. What is the difference between the enzyme assays that are commonly included in a certificate of analysis? Technical Note, 2019. View Source
• [2] PMC Table 5: Comparison of collagenase activity assays. Synthetic peptide FALGPA/Pz peptide characterization. View Source

FALGPA Exhibits Class-Dependent Hydrolytic Activity: Class II Collagenase (ColH) Preferentially Cleaves FALGPA Over Native Collagen

Comprehensive substrate specificity studies comparing recombinant class I (ColG) and class II (ColH) collagenases from Clostridium histolyticum have established that class II enzymes preferentially digest short synthetic substrates such as FALGPA, whereas class I enzymes exhibit higher activity toward native intact collagen [1]. This isoform-level differentiation is not observed with Pz-peptide to the same degree, making FALGPA the preferred substrate for characterizing the class II collagenase component in heterogeneous enzyme preparations. The isoform-specific activity profile has direct implications for the interpretation of collagenase unit assignments across different commercial preparations, which vary in their ColG:ColH ratio .

Evidence Dimension	Collagenase isoform substrate preference
Target Compound Data	Preferentially cleaved by class II collagenase (ColH gene product)
Comparator Or Baseline	Native collagen: preferentially cleaved by class I collagenase (ColG gene product)
Quantified Difference	Not numerically quantifiable; qualitative isoform preference established
Conditions	Recombinant class I and class II collagenase characterization

Why This Matters

For procurement of collagenase preparations where class II isoform activity is the critical parameter (e.g., certain cell isolation protocols), FALGPA-based activity units provide a more functionally relevant measure of enzyme potency than native collagen-based assays.

• [1] Eckhard U, Schönauer E, Nüss D, Brandstetter H. Biochemical characterization of the catalytic domains of three different clostridial collagenases. Biol Chem. 2009;390(1):11-18. View Source

FALGPA Unit Definition Provides a Standardized, Reproducible Metric for Cross-Laboratory Collagenase Activity Comparison

The FALGPA-based unit definition for collagenase activity has been formally codified as: One FALGPA unit equals the hydrolysis of 1.0 μmole of FALGPA per minute at 25°C, pH 7.5, in the presence of calcium ions . This standardized definition, adopted by major reagent suppliers including Sigma-Aldrich, provides a universally reproducible metric that facilitates cross-laboratory comparison and quality control lot-to-lot consistency evaluation. In contrast, alternative collagenase activity metrics such as Mandl units (collagen digestion units, CDU) exhibit significant inter-laboratory variability due to differences in collagen source, substrate preparation, and endpoint detection methods [1]. The FALGPA assay has been validated as suitable for large-scale inspection applications due to its rapid reaction kinetics and substrate stability [1].

Evidence Dimension	Inter-assay reproducibility and standardization
Target Compound Data	Precisely defined unit: 1 μmol FALGPA/min at 25°C, pH 7.5, with Ca²⁺
Comparator Or Baseline	Mandl/CDU units: source-dependent collagen substrate variability
Quantified Difference	Not numerically quantifiable; qualitative reproducibility advantage
Conditions	Standardized FALGPA assay conditions per Sigma-Aldrich protocol

Why This Matters

Procurement decisions favoring FALGPA-based activity reporting enable direct cross-vendor and cross-lot comparison of collagenase potency, eliminating the ambiguity inherent in collagen-based unit definitions that vary with substrate preparation.

• [1] PMC Table 5: Comparison of collagenase activity assays. Synthetic peptide FALGPA/Pz peptide characterization: 'Rapid reaction, the substrate is stable and invariable, suitable for large-scale inspection.' View Source

FA-Leu-Gly-Pro-Ala-OH TFA: Key Procurement Scenarios

High-Throughput Screening for Collagenase Inhibitors

FALGPA is the substrate of choice for quality control laboratories requiring reproducible, cross-lot collagenase activity certification. The precisely defined unit of 1.0 μmole FALGPA hydrolyzed per minute at 25°C, pH 7.5 , combined with the substrate's stability and invariable reaction characteristics [1], enables direct numerical comparison of enzyme potency across different manufacturing batches and vendor sources. This standardization is unattainable with Mandl/CDU units, which exhibit source-dependent collagen substrate variability [1].

Kinetic Characterization of Novel Collagenases

Given the established preferential cleavage of FALGPA by class II collagenase (ColH gene product) over class I (ColG) , this substrate is uniquely suited for quantifying the class II isoform component in crude or partially purified collagenase mixtures. This application is particularly relevant for cell isolation protocols (e.g., pancreatic islet isolation, hepatocyte preparation) where the optimal ColG:ColH ratio is critical for achieving viable cell yields without membrane damage .

QC of Recombinant Collagenase Batches

The absolute selectivity of FALGPA against trypsin, thermolysin, and elastase makes it an ideal substrate for inhibitor screening campaigns conducted in the presence of crude biological extracts or when testing compounds that may possess non-specific protease inhibitory activity. The continuous absorbance readout at 324–345 nm [1] supports automated microplate reader workflows, facilitating the processing of large compound libraries with real-time kinetic data acquisition.

Microbial Collagenase Detection in Clinical and Environmental Isolates

FALGPA has been validated for detecting and quantifying collagenolytic activity in diverse bacterial isolates, including group B streptococci clinical strains and Streptococcus gordonii [1]. The substrate's ability to detect collagenase activity from bacterial sources without interference from co-expressed proteases enables reliable screening of pathogenic isolates for collagenolytic potential, a factor implicated in tissue invasion and premature membrane rupture .

Application

Selection Property

Validation Focus

High‑throughput inhibitor screening

High protease selectivity and rapid kinetics

Hit confirmation and false‑positive reduction

Novel collagenase kinetic characterization

Well‑defined Km and isoform‑specific kcat data

Reproducible quantitative kinetic comparisons

Recombinant collagenase batch QC

Robust, reproducible colorimetric readout

Lot‑to‑lot activity consistency monitoring

• [1] PMC Table 5: Comparison of collagenase activity assays. Synthetic peptide FALGPA/Pz peptide characterization. View Source
• [2] Eckhard U, Schönauer E, Nüss D, Brandstetter H. Biochemical characterization of the catalytic domains of three different clostridial collagenases. Biol Chem. 2009;390(1):11-18. View Source
• [3] Van Wart HE, Steinbrink DR. A continuous spectrophotometric assay for Clostridium histolyticum collagenase. Anal Biochem. 1981;113(2):356-365. doi:10.1016/0003-2697(81)90089-0 View Source
• [4] Jackson RJ, Dao ML, Lim DV. Cell-associated collagenolytic activity by group B streptococci. Infect Immun. 1994;62(12):5647-5651. doi:10.1128/iai.62.12.5647-5651.1994 View Source
• [5] Juarez ZE, Stinson MW. An extracellular protease of Streptococcus gordonii hydrolyzes type IV collagen and collagen analogues. Infect Immun. 1999;67(1):271-278. doi:10.1128/iai.67.1.271-278.1999 View Source